Cas no 1934401-31-6 (3-(5-Bromofuran-2-yl)-2,2-dimethylpropanal)

• Product Name: 3-(5-Bromofuran-2-yl)-2,2-dimethylpropanal
• CAS No: 1934401-31-6
• MF: C₉H₁₁BrO₂
• MW: 231.086442232132
• CID: 5706988
• PubChem ID: 130698854
• Update Time: 2025-06-14

3-(5-Bromofuran-2-yl)-2,2-dimethylpropanal Chemical and Physical Properties

Names and Identifiers

• 3-(5-Bromofuran-2-yl)-2,2-dimethylpropanal
• EN300-1621856
• 1934401-31-6
• CID 130698854
• 2-Furanpropanal, 5-bromo-α,α-dimethyl-

• Inchi： 1S/C9H11BrO2/c1-9(2,6-11)5-7-3-4-8(10)12-7/h3-4,6H,5H2,1-2H3
• InChI Key： NBTKDGYLMAXIJU-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(CC(C=O)(C)C)O1

Computed Properties

• Exact Mass: 229.99424g/mol
• Monoisotopic Mass: 229.99424g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 30.2Ų

Experimental Properties

• Density: 1.374±0.06 g/cm3(Predicted)
• Boiling Point: 250.7±25.0 °C(Predicted)

Additional information on 3-(5-Bromofuran-2-yl)-2,2-dimethylpropanal

Comprehensive Overview of 3-(5-Bromofuran-2-yl)-2,2-dimethylpropanal (CAS No. 1934401-31-6)

3-(5-Bromofuran-2-yl)-2,2-dimethylpropanal (CAS No. 1934401-31-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This brominated furan derivative is characterized by its unique molecular structure, combining a furan ring with a dimethylpropanal side chain. Its 5-bromo substitution enhances its reactivity, making it a valuable intermediate in synthetic chemistry. Researchers are increasingly exploring its potential in drug discovery, particularly in the development of novel heterocyclic compounds.

The compound’s CAS number 1934401-31-6 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and commercial contexts. Its systematic name, 3-(5-Bromofuran-2-yl)-2,2-dimethylpropanal, reflects its IUPAC nomenclature, which is essential for accurate scientific communication. The presence of the bromofuran moiety contributes to its electrophilic properties, enabling diverse cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig animations. These reactions are pivotal in constructing complex molecular architectures for biologically active molecules.

In recent years, the demand for halogenated furan derivatives like 3-(5-Bromofuran-2-yl)-2,2-dimethylpropanal has surged due to their role in green chemistry and sustainable synthesis. Environmental concerns have driven innovations in catalytic processes, where this compound’s bromo group acts as a versatile handle for functionalization. Additionally, its application in material science, particularly in polymer modification and organic electronics, has been a topic of growing interest. Researchers are investigating its utility in designing conductive polymers and photoactive materials for solar cells.

From a pharmacological perspective, 3-(5-Bromofuran-2-yl)-2,2-dimethylpropanal is studied for its potential as a scaffold for drug candidates. The furan ring is a common motif in FDA-approved drugs, and its brominated variant may offer enhanced binding affinity or metabolic stability. Computational studies, including molecular docking and QSAR modeling, are being employed to predict its interactions with biological targets. This aligns with the broader trend of AI-driven drug discovery, where such compounds are screened virtually to accelerate lead optimization.

The synthesis of CAS No. 1934401-31-6 typically involves palladium-catalyzed reactions or electrophilic aromatic substitution, with yields optimized through modern flow chemistry techniques. Its purity and stability are critical for industrial applications, prompting advancements in analytical methods like HPLC-MS and NMR spectroscopy. These techniques ensure compliance with stringent quality control standards, a priority for manufacturers supplying the fine chemicals market.

As the scientific community shifts toward precision medicine and targeted therapies, compounds like 3-(5-Bromofuran-2-yl)-2,2-dimethylpropanal are poised to play a pivotal role. Their modular design allows for tailored modifications, addressing challenges in drug resistance and selectivity. Furthermore, collaborations between academia and industry are fostering innovation in scalable synthesis, reducing costs and environmental impact—a key concern in ESG (Environmental, Social, and Governance) frameworks.

In conclusion, 3-(5-Bromofuran-2-yl)-2,2-dimethylpropanal (CAS No. 1934401-31-6) exemplifies the intersection of cutting-edge chemistry and applied science. Its versatility in organic synthesis, coupled with emerging applications in biotechnology and renewable energy, underscores its importance in contemporary research. For scientists and manufacturers alike, understanding its properties and potential is essential for leveraging its full capabilities in a rapidly evolving chemical landscape.